Cas no 41302-34-5 (Methyl 2-oxocyclohexanecarboxylate)

• Product Name: Methyl 2-oxocyclohexanecarboxylate
• CAS No: 41302-34-5
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• MDL: MFCD00077699
• CID: 331698
• PubChem ID: 57648338
• Update Time: 2025-06-08

Methyl 2-oxocyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-oxocyclohexanecarboxylate
• 2-Methoxycarbonylcyclohexanone
• Cyclohexanecarboxylicacid, 2-oxo-, methyl ester
• Methyl 2-oxo-1-cyclohexanecarboxylate
• Methyl 2-Oxocyclohex
• 2-Carbomethoxycyclohexanone
• 2-Hydroxy Methyl cyclohexanone
• 2-methoxy-carbonylcyclohexanone
• 2-oxocyclohexanecarboxylic acid methyl ester
• 2-oxo-cyclohexanecarboxylic acid methyl ester
• Cyclohexanecarboxylic
• methyl 2-cyclohexanonecarboxylate
• Methyl cyclohexanone-2-carboxylate
• PubChem20380
• 2-(Methoxycarbonyl)cyclohexanone
• Cyclohexanecarboxylic acid, 2-oxo-, methyl ester
• methyl 2-oxocyclohexane-1-carboxylate
• JEENWEAPRWGXSG-UHFFFAOYSA-N
• 2-Oxocyclohexanecarboxylic acid, methyl ester
• ghl.PD_Mitscher_leg0
• ghl.PD_Mitscher_leg0.110
• 2-methoxylcarbonyl cyclohexanone
• methyl-
• EN300-68543
• methyl-2-oxocyclohexanecarboxylate
• 2-oxo-cyclohexane-1-carboxylic acid methyl ester
• NS00057211
• AKOS016843258
• DTXSID20884687
• Methyl 2-oxocyclohexanecarboxylate #
• MFCD00077699
• SCHEMBL3171
• AKOS000278431
• Methyl2-oxocyclohexanecarboxylate
• DS-15245
• F11965
• A825509
• 41302-34-5
• methyl 2-oxocyclohexane carboxylate
• SY039507
• CS-0054169
• Methyl 2-oxocyclohexanecarboxylate, technical, >=90% (GC)
• FT-0656468
• EINECS 255-306-9
• DTXCID601024116
• DB-002977

• MDL： MFCD00077699
• Inchi： 1S/C8H12O3/c1-11-8(10)6-4-2-3-5-7(6)9/h6H,2-5H2,1H3
• InChI Key： JEENWEAPRWGXSG-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1C(=O)OC

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.1
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Not available
• Density: 1.10 g/mL at 20 °C(lit.)
• Boiling Point: 50 °C/0.2 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:192.2°F
  Degrees Celsius:89°C
  
• Refractive Index: n20/D 1.483
• PSA: 43.37
• LogP: 0.91870
• Solubility: Not available

Methyl 2-oxocyclohexanecarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H227-H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Safety Instruction： 23-24/25
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on Methyl 2-oxocyclohexanecarboxylate

Methyl 2-oxocyclohexanecarboxylate (CAS No. 41302-34-5): A Comprehensive Overview

Methyl 2-oxocyclohexanecarboxylate, with the chemical formula C₈H₁₀O₃ and a CAS number of 41302-34-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This ester derivative of cyclohexanone has garnered attention due to its versatile applications and potential in various chemical syntheses. Its unique structural properties make it a valuable intermediate in the development of fine chemicals and pharmaceuticals.

The compound is characterized by a cyclohexane ring substituted with a carboxylate group and a methyl ester. This configuration imparts distinct reactivity, making it useful in the synthesis of more complex molecules. The presence of both carbonyl and ester functionalities allows for diverse chemical transformations, including condensation reactions, hydrogenation, and esterification processes.

In recent years, the study of heterocyclic compounds has seen significant advancements, and Methyl 2-oxocyclohexanecarboxylate has emerged as a key player in this domain. Its cyclohexane core provides a stable scaffold for further functionalization, while the ester group enhances its compatibility with various reaction conditions. This has led to its incorporation in the synthesis of bioactive molecules, including potential drug candidates.

One of the most intriguing aspects of Methyl 2-oxocyclohexanecarboxylate is its role in the development of novel pharmaceuticals. Researchers have been exploring its utility in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The cyclohexane ring's flexibility allows for optimal positioning of functional groups, which is crucial for achieving desired pharmacological effects. Additionally, the ester functionality can be modified to enhance solubility and bioavailability, making it an attractive candidate for drug formulation.

The compound's reactivity also makes it a valuable tool in organic synthesis. It can undergo various transformations that yield valuable intermediates for more complex molecules. For instance, it can be used to synthesize β-ketoesters, which are precursors to many natural products and pharmaceuticals. Furthermore, its ability to participate in Michael additions and aldol reactions expands its utility in constructing diverse molecular architectures.

Recent studies have highlighted the compound's potential in material science applications as well. The rigid yet flexible structure of Methyl 2-oxocyclohexanecarboxylate makes it suitable for polymer modifications and the development of functional materials. Researchers have been investigating its incorporation into polymeric matrices to enhance mechanical properties or introduce specific functionalities. This approach has shown promise in creating advanced materials for applications ranging from coatings to biomedical devices.

The synthesis of Methyl 2-oxocyclohexanecarboxylate typically involves the esterification of cyclohexanone with methanol under acidic conditions. This reaction is well-studied and can be optimized for high yields and purity. Advances in catalytic systems have further improved the efficiency of this process, making it more sustainable and scalable. Additionally, green chemistry principles have been applied to minimize waste and reduce environmental impact.

In conclusion, Methyl 2-oxocyclohexanecarboxylate (CAS No. 41302-34-5) is a multifaceted compound with broad applications in pharmaceuticals, organic synthesis, and material science. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for developing novel bioactive molecules and advanced materials. As research continues to uncover new possibilities, this compound is poised to play an increasingly significant role in scientific innovation.